Cas no 1525908-35-3 (3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide)

• Product Name: 3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide
• CAS No: 1525908-35-3
• MF: C₁₄H₁₃BrN₂O₂
• MW: 321.169222593308
• CID: 5701149
• PubChem ID: 80011935
• Update Time: 2025-06-22

3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• EN300-182586
• 1525908-35-3
• AKOS018571892
• 3-amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide
• 3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide

• Inchi： 1S/C14H13BrN2O2/c1-8-2-3-9(6-11(8)16)14(19)17-12-7-10(15)4-5-13(12)18/h2-7,18H,16H2,1H3,(H,17,19)
• InChI Key： DKFFNZNZGDCJER-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(C1C=CC(C)=C(C=1)N)=O)O

Computed Properties

• Exact Mass: 320.01604g/mol
• Monoisotopic Mass: 320.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide

3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide: A Comprehensive Overview

3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide (CAS No. 1525908-35-3) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, medicinal chemistry, and biological studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide.

Chemical Structure and Properties

3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide is a complex organic molecule with the molecular formula C₁₄H₁₄BrNO₃. The compound features a 4-methylbenzamide moiety linked to a 5-bromo-2-hydroxyphenyl group through an amide bond. The presence of the amino group and the hydroxyl group imparts unique reactivity and solubility properties to the molecule. The bromine atom at the 5-position of the phenyl ring adds further complexity and potential for functionalization.

The physical properties of 3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide include a melting point of approximately 160-162°C and a molecular weight of 310.17 g/mol. It is generally insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-methylbenzoyl chloride with 5-bromo-2-hydroxyaniline in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via an acylation mechanism, forming the desired amide product.

An alternative approach involves the coupling of 4-methylbenzoic acid with 5-bromo-2-hydroxyaniline using coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). This method provides good yields and is particularly useful for large-scale synthesis.

Biological Activities and Applications

3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide has been extensively studied for its biological activities, particularly in the context of drug discovery and medicinal chemistry. One of its key applications is as a potential lead compound for the development of novel therapeutic agents. Recent research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for treating inflammatory diseases and oxidative stress-related conditions.

In addition to its anti-inflammatory effects, 3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide has demonstrated potent anticancer activity against various cancer cell lines. Studies have reported that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have therapeutic potential in cancer treatment.

Recent Research Advancements

The ongoing research on 3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide has led to several significant advancements in understanding its mechanisms of action and potential applications. For instance, a study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with modified substituents. The results indicated that certain modifications could enhance the compound's potency and selectivity towards specific targets.

Another notable study investigated the pharmacokinetic properties of 3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide. The researchers found that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These findings are crucial for advancing the compound into preclinical and clinical trials.

Conclusion

In conclusion, 3-Amino-N-(5-bromo-2-hydroxyphenyl)-4-methylbenzamide (CAS No. 1525908-35-3) is a multifaceted compound with promising applications in various fields of chemical and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing medical science.